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Abstract
Xanthevodine, a naturally occurring acridone alkaloid, has been identified in select plant

species. This technical guide provides a comprehensive overview of the discovery, natural

sources, and fundamental chemical properties of Xanthevodine. While research on its

biological activity is limited, this document lays the groundwork for future investigation by

consolidating the available information on its origins and characteristics.

Introduction
Xanthevodine (CAS No. 477-78-1) is a heterocyclic organic compound with the systematic

IUPAC name 4,11-dimethoxy-5H-[1][2]dioxolo[4,5-b]acridin-10-one.[2][3] Its molecular formula

is C₁₆H₁₃NO₅, and it has a molecular weight of 299.28 g/mol .[2][3] The chemical structure of

Xanthevodine is characterized by a pentacyclic system, featuring a dimethoxy-substituted

acridone core fused with a methylenedioxy group. This unique structural framework places it

within the broader class of acridone alkaloids, a group of compounds known for their diverse

pharmacological activities.

Discovery of Xanthevodine
While the precise historical details of the initial discovery of Xanthevodine are not extensively

documented in readily available literature, its identification is tied to phytochemical
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investigations of its natural sources. The scientific community's knowledge of this compound

has primarily emerged from systematic studies of the chemical constituents of specific plant

genera.

Natural Sources of Xanthevodine
To date, Xanthevodine has been identified in at least two distinct plant species:

Euodia rutaecarpa: This plant, belonging to the Rutaceae family, is a well-known source of

various alkaloids.[3][4][5][6] Phytochemical analyses of Euodia species have led to the

isolation and characterization of numerous compounds, including Xanthevodine.

Limonium bicolor: Also known as sea lavender, this species from the Plumbaginaceae family

has been found to contain Xanthevodine.[1] This discovery is noteworthy as it indicates the

presence of this acridone alkaloid in a different plant family, suggesting a potentially broader

distribution in the plant kingdom than is currently known.

Physicochemical Properties
A summary of the key physicochemical properties of Xanthevodine is presented in the table

below.

Property Value Source

CAS Number 477-78-1 [2][3]

Molecular Formula C₁₆H₁₃NO₅ [2][3]

Molecular Weight 299.28 g/mol [2][3]

IUPAC Name
4,11-dimethoxy-5H-[1]

[2]dioxolo[4,5-b]acridin-10-one
[2]

Appearance
Reported as a clear oily liquid

(commercial preparation)
[1]

Purity (commercial) ≥95% [1]

Storage Room temperature, sealed well [1]
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Experimental Protocols
Detailed experimental protocols for the isolation and structure elucidation of Xanthevodine are

not extensively described in recent, readily accessible scientific literature. However, a general

workflow for the isolation of alkaloids from plant material can be inferred and is presented

below. It is important to note that specific optimization of solvents and chromatographic

conditions would be necessary for the targeted isolation of Xanthevodine.

General Workflow for Alkaloid Isolation from Plant
Material
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Plant Material (e.g., Euodia rutaecarpa fruits)

Solvent Extraction
(e.g., Methanol or Ethanol)
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Acid-Base Partitioning

Crude Alkaloid Fraction

Column Chromatography
(e.g., Silica Gel, Alumina)

Eluted Fractions

TLC Analysis

Pure Xanthevodine

Combine pure fractions

Structure Elucidation
(NMR, MS, etc.)

Click to download full resolution via product page

Caption: Generalized workflow for the isolation of alkaloids from plant sources.
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Biological Activity and Signaling Pathways
Currently, there is a significant lack of publicly available data on the biological activity and

potential signaling pathways of Xanthevodine. While its structural relatives, the acridone

alkaloids, are known to exhibit a range of biological effects including anticancer, antimicrobial,

and anti-inflammatory properties, specific studies on Xanthevodine are needed to determine

its pharmacological profile.

The acridone scaffold is known to interact with various biological targets. A hypothetical

signaling pathway that other acridone alkaloids are involved in is presented below as a

potential starting point for future research on Xanthevodine.
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Xanthevodine
(Hypothetical)

Cell Surface Receptor
(e.g., Kinase)

Binds/Modulates

Downstream Kinase Cascade
(e.g., MAPK pathway)

Activates/Inhibits

Transcription Factor
(e.g., AP-1, NF-κB)

Phosphorylates

Altered Gene Expression

Regulates

Cellular Response
(e.g., Apoptosis, Anti-inflammation)
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Caption: A hypothetical signaling pathway for acridone alkaloids like Xanthevodine.

Future Directions
The existing body of knowledge on Xanthevodine is limited, presenting a clear opportunity for

further research. Key areas for future investigation include:
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Systematic Screening for Biological Activity: A comprehensive screening of Xanthevodine
against a panel of biological targets is warranted to identify any potential therapeutic

applications.

Isolation and Structure Elucidation from Natural Sources: Detailed studies documenting the

efficient isolation of Xanthevodine from Euodia rutaecarpa and Limonium bicolor, along with

modern spectroscopic data, would be of great value to the natural products community.

Total Synthesis: The development of a robust and efficient total synthesis of Xanthevodine
would provide a reliable source of the compound for extensive biological evaluation and the

generation of analogues for structure-activity relationship studies.

Investigation of Biosynthetic Pathways: Elucidating the biosynthetic pathway of

Xanthevodine in its host plants could open avenues for biotechnological production.

Conclusion
Xanthevodine is a structurally interesting acridone alkaloid with a confirmed presence in at

least two plant species. While its discovery and natural sources have been established, a

significant gap exists in the understanding of its biological properties. This guide consolidates

the current knowledge and provides a framework for future research to unlock the potential of

this natural product. The unique chemical structure of Xanthevodine makes it a compelling

target for further investigation in the fields of medicinal chemistry and drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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